5-[(1,3-dioxo-2,3-dihydro-1H-2-isoindolyl)methyl]-2-furoic acid

• Molecular Formula: C14H9NO5
• Molecular Weight: 271.22 g/mol
• IUPAC Name: 5-[(1,3-dioxoisoindol-2-yl)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C14H9NO5/c16-12-9-3-1-2-4-10(9)13(17)15(12)7-8-5-6-11(20-8)14(18)19/h1-6H,7H2,(H,18,19)
• InChI Key: RZUZEPDQKSGNKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC=C(O3)C(=O)O

Description

5-[(1,3-dioxo-2,3-dihydro-1H-2-isoindolyl)methyl]-2-furoic acid is a useful research compound. Its molecular formula is C14H9NO5 and its molecular weight is 271.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Furoic acid (10.0 g) was dissolved in cold concentrated sulphuric acid (50 ml). The mixture was then added to N-hydroxy methylphthalimide (12.0 g) and the reaction mixture allowed to stand for 18 hrs at room temperature. The mixture was then poured into ice and the product extracted with dichloromethane, dried over magnesium sulphate and the solvent removed under reduced pressure. The crude product was triturated with diethyl ether and recrystallised from methanol to afford 5-[(1,3-dioxo-2,3-dihydro-1H-2-isoindolyl)methyl]-2-furoic acid (9.70 g) as a brown solid.